Cas no 825613-17-0 (Benzamide, N,N'-(4,5-dicyano-1,2-phenylene)bis-)

Benzamide, N,N'-(4,5-dicyano-1,2-phenylene)bis- structure
825613-17-0 structure
Product name:Benzamide, N,N'-(4,5-dicyano-1,2-phenylene)bis-
CAS No:825613-17-0
MF:C22H14N4O2
MW:366.37216
CID:689101
PubChem ID:12985617

Benzamide, N,N'-(4,5-dicyano-1,2-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N,N'-(4,5-dicyano-1,2-phenylene)bis-
    • N-(2-benzamido-4,5-dicyanophenyl)benzamide
    • 4,5-dibenzoylaminophthalodinitrile
    • DTXSID80514397
    • 825613-17-0
    • N,N'-(4,5-Dicyano-1,2-phenylene)dibenzamide
    • Inchi: InChI=1S/C22H14N4O2/c23-13-17-11-19(25-21(27)15-7-3-1-4-8-15)20(12-18(17)14-24)26-22(28)16-9-5-2-6-10-16/h1-12H,(H,25,27)(H,26,28)
    • InChI Key: CHGPEZJULSGJGG-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=O)NC2=C(C=C(C(=C2)C#N)C#N)NC(=O)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 366.11167570g/mol
  • Monoisotopic Mass: 366.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 106Ų

Benzamide, N,N'-(4,5-dicyano-1,2-phenylene)bis- Related Literature

Additional information on Benzamide, N,N'-(4,5-dicyano-1,2-phenylene)bis-

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